2-(4-chlorophenoxy)-N-(2-nitrophenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C14H11ClN2O4/c15-10-5-7-11(8-6-10)21-9-14(18)16-12-3-1-2-4-13(12)17(19)20/h1-8H,9H2,(H,16,18)
• InChI Key: LZLSKBIKERBVIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)COC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

2-(4-chlorophenoxy)-N-(2-nitrophenyl)acetamide, commonly known as nitrofen, is an herbicide that was widely used in the 1970s and 1980s. Nitrofen is a member of the nitrophenyl family of herbicides, which are known for their broad-spectrum weed control. Nitrofen was primarily used to control weeds in crops such as soybeans, corn, and wheat.

Mechanism of Action

Nitrofen works by inhibiting the activity of the enzyme protoporphyrinogen oxidase (PPO), which is involved in the synthesis of chlorophyll. Without chlorophyll, the plant is unable to carry out photosynthesis and eventually dies.
Biochemical and Physiological Effects:
In addition to its herbicidal properties, nitrofen has been found to have a range of biochemical and physiological effects. Studies have shown that nitrofen can disrupt cellular respiration and energy metabolism in plants, as well as interfere with the synthesis of certain amino acids.

Advantages and Limitations for Lab Experiments

Nitrofen has been used extensively in laboratory experiments due to its well-established herbicidal properties. However, its toxicity and potential environmental impact make it a less desirable option for some researchers. Additionally, the use of nitrofen in laboratory experiments may be restricted in some countries due to its classification as a hazardous substance.

Future Directions

There are several areas of future research that could be pursued in relation to nitrofen. One potential direction is the development of alternative herbicides that are less toxic and have a lower environmental impact. Another area of interest is the study of the long-term effects of nitrofen exposure on human and animal health. Finally, further research could be conducted to better understand the mechanisms of action of nitrofen and other PPO-inhibiting herbicides.

Scientific Research Applications

Nitrofen has been extensively studied for its herbicidal properties. However, it has also been the subject of scientific research in other fields, such as toxicology and environmental science. Nitrofen has been found to have toxic effects on aquatic organisms, and it has been detected in water sources and sediments in areas where it has been used.